Cas no 90766-20-4 (1-ethenyl-2-ethynylbenzene)

• Product Name: 1-ethenyl-2-ethynylbenzene
• CAS No: 90766-20-4
• MF: C₁₀H₈
• MW: 128.170522689819
• CID: 798762
• PubChem ID: 13663590
• Update Time: 2025-06-18

1-ethenyl-2-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-2-ethynyl-
• 1-ethenyl-2-ethynylbenzene
• Benzene, 1-ethenyl-2-ethynyl- (9CI)
• EN300-1849650
• 90766-20-4
• 1-ethynyl-2-vinylbenzene
• DTXSID40546119

• Inchi： 1S/C10H8/c1-3-9-7-5-6-8-10(9)4-2/h1,4-8H,2H2
• InChI Key： GCQZUXYTGRNLMB-UHFFFAOYSA-N
• SMILES： C1(C=C)C=CC=CC=1C#C

Computed Properties

• Exact Mass: 128.062600255g/mol
• Monoisotopic Mass: 128.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-ethenyl-2-ethynylbenzene

Chemical Profile of 1-ethenyl-2-ethynylbenzene (CAS No. 90766-20-4)

1-ethenyl-2-ethynylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 90766-20-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon, featuring both vinyl and alkyne functional groups, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and medicinal chemistry. The compound's molecular structure, consisting of a benzene ring substituted with a vinyl group at the 1-position and an ethynyl group at the 2-position, imparts distinct reactivity that makes it a valuable intermediate in various chemical transformations.

The synthesis of 1-ethenyl-2-ethynylbenzene typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. One common approach involves the Friedel-Crafts alkylation of benzene derivatives followed by selective functionalization to introduce the vinyl and alkyne moieties. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield, ensuring the precise placement of the functional groups on the benzene ring. These synthetic strategies highlight the compound's versatility and its suitability for complex molecular constructions.

In recent years, 1-ethenyl-2-ethynylbenzene has been explored for its potential in pharmaceutical applications. Its dual functionality allows for further derivatization into more complex molecules, making it a promising scaffold for drug discovery. Researchers have investigated its role in developing novel therapeutic agents targeting various diseases. For instance, the compound's ability to undergo metal-catalyzed coupling reactions has been leveraged to create bioconjugates with enhanced pharmacological properties. These studies underscore the importance of 1-ethenyl-2-ethynylbenzene as a building block in medicinal chemistry.

The chemical reactivity of 1-ethenyl-2-ethynylbenzene is particularly noteworthy. The presence of both a vinyl group and an alkyne group on the benzene ring enables diverse chemical transformations, including polymerization, cyclization, and functional group interconversion. These reactions are facilitated by transition metal catalysts such as palladium, copper, and nickel, which promote selective bonding and rearrangement processes. The compound's participation in these reactions makes it an invaluable tool for chemists seeking to design novel materials with tailored properties.

From an industrial perspective, 1-ethenyl-2-ethynylbenzene finds utility in the production of specialty chemicals and advanced materials. Its incorporation into polymers and coatings enhances material performance through improved adhesion, thermal stability, and mechanical strength. Additionally, its role in organic electronics has been explored, where it contributes to the development of conductive polymers and organic semiconductors. These applications demonstrate the broad-ranging significance of 1-ethenyl-2-ethynylbenzene beyond traditional pharmaceuticals.

The safety profile of 1-ethenyl-2-ethynylbenzene is another critical aspect that merits discussion. While not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure workplace safety. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended during handling to minimize exposure risks. Storage conditions should also be optimized to prevent degradation or unwanted reactions, typically involving cool, dry environments away from incompatible substances.

Future research directions for 1-ethenyl-2-ethynylbenzene are likely to focus on expanding its applications in drug development and material science. Advances in computational chemistry and artificial intelligence are expected to aid in predicting new derivatives with enhanced biological activity or material properties. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications that benefit society.

In conclusion,1-ethenyl - 2 - ethynylbenzene (CAS No . 90766 - 20 - 4) represents a fascinating compound with diverse chemical functionalities and broad applicability across multiple scientific disciplines . Its unique structural features , coupled with its reactivity , make it a valuable asset for researchers engaged in synthetic chemistry , pharmaceutical development , and materials science . As our understanding of its properties continues to evolve , so too will its role in advancing scientific knowledge and technological innovation .